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Compound of Interest

Compound Name: Allyl 2-Chlorophenyl Ether

CAS No.: 20788-42-5

Cat. No.: B1267163

Get Quote

CAS Number: 20788-42-5 | Molecular Formula: C₉H₉ClO | Molecular Weight: 168.62 g/mol

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals interested in the synthesis, properties, and reactivity of Allyl 2-
Chlorophenyl Ether. This document provides a synthesis of technical data and practical

insights to facilitate its application in a laboratory setting.

Chemical and Physical Properties
Allyl 2-chlorophenyl ether is a halogenated aromatic ether. Its physical and chemical

properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name
1-chloro-2-(prop-2-en-1-

yloxy)benzene
[1]

Synonyms Allyl o-chlorophenyl ether [1]

Appearance
Colorless to pale yellow liquid

(estimated)

Boiling Point 118-120 °C (at 25 Torr) [2]

Density 1.133 g/cm³ (at 15 °C) [2]

XLogP3 2.9 [1]

Synthesis of Allyl 2-Chlorophenyl Ether
The primary route for the synthesis of allyl 2-chlorophenyl ether is the Williamson ether

synthesis. This well-established Sₙ2 reaction involves the nucleophilic attack of a phenoxide on

an allyl halide.[1]

Reaction Scheme
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Caption: Williamson Ether Synthesis of Allyl 2-Chlorophenyl Ether.

Detailed Experimental Protocol
Materials:

2-Chlorophenol

Allyl bromide (or allyl chloride)

Anhydrous potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH)

Acetone or N,N-Dimethylformamide (DMF)

Diethyl ether or ethyl acetate

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Deprotonation of 2-Chlorophenol: In a round-bottom flask equipped with a magnetic stirrer

and a reflux condenser, dissolve 2-chlorophenol (1.0 eq) in acetone or DMF. Add anhydrous

potassium carbonate (1.5-2.0 eq) or sodium hydroxide (1.1 eq).

Allylation: To the stirred suspension, add allyl bromide (1.1-1.2 eq) dropwise at room

temperature.

Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC). The reaction is typically complete within 4-12 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and filter off

the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

Extraction: Dissolve the residue in diethyl ether or ethyl acetate and wash sequentially with

water, saturated sodium bicarbonate solution, and brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by vacuum distillation or flash column chromatography

on silica gel to yield pure allyl 2-chlorophenyl ether.

Spectroscopic Characterization
The structure of allyl 2-chlorophenyl ether can be confirmed by various spectroscopic

methods.

¹H NMR Spectroscopy
The proton NMR spectrum will exhibit characteristic signals for the allyl and the chlorophenyl

groups.

Aromatic Protons (4H): Multiple signals in the range of δ 6.8-7.4 ppm.

Internal Alkene Proton (1H): A multiplet in the range of δ 5.9-6.1 ppm.

Terminal Alkene Protons (2H): Two multiplets or doublets of doublets in the range of δ 5.2-

5.5 ppm.

Allylic Protons (2H): A doublet in the range of δ 4.5-4.7 ppm.[3]

¹³C NMR Spectroscopy
The carbon NMR spectrum will show nine distinct signals.

Aromatic Carbons: Signals in the range of δ 110-155 ppm. The carbon bearing the oxygen

will be the most downfield, and the carbon bearing the chlorine will also be significantly

shifted.[4][5]

Internal Alkene Carbon: A signal around δ 132-134 ppm.[4][5]

Terminal Alkene Carbon: A signal around δ 117-119 ppm.[4][5]

Allylic Carbon: A signal around δ 69-71 ppm.[4][5]
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Infrared (IR) Spectroscopy
The IR spectrum will display characteristic absorption bands for the functional groups present.

Aromatic C-H stretch: ~3050-3100 cm⁻¹

Aliphatic C-H stretch: ~2850-2950 cm⁻¹

C=C stretch (alkene and aromatic): ~1450-1600 cm⁻¹

Aryl-O-C stretch (asymmetric): ~1250 cm⁻¹[6]

Aryl-O-C stretch (symmetric): ~1050 cm⁻¹[6]

C-Cl stretch: ~750 cm⁻¹

Mass Spectrometry
The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

Molecular Ion (M⁺): A peak at m/z ≈ 168, with a characteristic M+2 isotope peak for chlorine

at m/z ≈ 170 in an approximate 3:1 ratio.[7]

Major Fragments: Fragmentation may involve the loss of the allyl group (m/z ≈ 127/129) or

cleavage of the ether linkage.[8][9]

Chemical Reactivity: The Claisen Rearrangement
A key reaction of allyl aryl ethers is the Claisen rearrangement, a[10][10]-sigmatropic

rearrangement that occurs upon heating.[10] This reaction is a powerful tool for carbon-carbon

bond formation.

Reaction Scheme and Regioselectivity
For allyl 2-chlorophenyl ether, the Claisen rearrangement is expected to proceed to the ortho

position that is not occupied by the chlorine atom, yielding 2-allyl-6-chlorophenol.
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Allyl 2-Chlorophenyl Ether 2-Allyl-6-chlorophenol
Heat (~200-250 °C)

Click to download full resolution via product page

Caption: Claisen Rearrangement of Allyl 2-Chlorophenyl Ether.

The regioselectivity of the Claisen rearrangement on substituted phenyl rings is influenced by

both steric and electronic factors. In this case, the chlorine atom at the 2-position sterically

hinders rearrangement to that ortho position, directing the allyl group to the vacant 6-position.

Applications in Synthesis and Drug Discovery
While direct applications of allyl 2-chlorophenyl ether in marketed drugs are not prominent,

its utility lies in its role as a synthetic intermediate.

Precursor to Bioactive Phenols
The Claisen rearrangement product, 2-allyl-6-chlorophenol, is a substituted phenol that can

serve as a scaffold for the synthesis of more complex molecules. The allyl group can be further

functionalized, and the phenolic hydroxyl group allows for various derivatizations.

Derivatives of 2-allylphenol have been investigated for their biological activities, including

antifungal properties against plant pathogens like Botrytis cinerea.[11][12][13] These studies

have shown that modifications to the phenol and allyl groups can significantly impact the

biological efficacy of the compounds.[11][12] This suggests that 2-allyl-6-chlorophenol could be

a valuable starting material for the development of new agrochemicals or potentially other

bioactive agents.

Safety, Handling, and Disposal
Allyl 2-chlorophenyl ether is classified as a hazardous substance and must be handled with

appropriate safety precautions.

Hazard Identification
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GHS Classifications: Toxic if swallowed (Acute Tox. 3), Causes skin irritation (Skin Irrit. 2),

Causes serious eye damage (Eye Dam. 1), and May cause respiratory irritation (STOT SE

3).[1]

Safe Handling
Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat. All handling should be performed in a well-ventilated fume hood.

Incompatibilities: Avoid contact with strong oxidizing agents.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

heat and ignition sources.

Disposal
Dispose of as halogenated organic waste in accordance with local, state, and federal

regulations. Empty containers should be triple-rinsed with a suitable solvent before disposal.

[13]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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